Cas no 1219976-33-6 ((3-Hydroxy-1-pyrrolidinyl)(4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridin-3-yl)methanone Hydrochloride)

• Product Name: (3-Hydroxy-1-pyrrolidinyl)(4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridin-3-yl)methanone Hydrochloride
• CAS No: 1219976-33-6
• MF: C₁₁H₁₇ClN₄O₂
• MW: 272.731281042099
• CID: 1076519
• PubChem ID: 56831970
• Update Time: 2025-10-28

(3-Hydroxy-1-pyrrolidinyl)(4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridin-3-yl)methanone Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Hydroxy-1-pyrrolidinyl)(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanone HCl
• (3-Hydroxypyrrolidin-1-yl)(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanone--hydrogen chloride (1/1)
• (3-hydroxypyrrolidin-1-yl)-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanone;hydrochloride
• DTXSID50718628
• (3-Hydroxypyrrolidin-1-yl)(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanone hydrochloride
• 1219976-33-6
• (3-Hydroxypyrrolidin-1-yl)(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanonehydrochloride
• (3-Hydroxy-1-pyrrolidinyl)(4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridin-3-yl)methanone Hydrochloride

• MDL： MFCD13562295
• Inchi： 1S/C11H16N4O2.ClH/c16-7-2-4-15(6-7)11(17)10-8-5-12-3-1-9(8)13-14-10;/h7,12,16H,1-6H2,(H,13,14);1H
• InChI Key： WXKRQSVSRNZTNO-UHFFFAOYSA-N
• SMILES： Cl.OC1CN(C(C2C3CNCCC=3NN=2)=O)CC1

Computed Properties

• Exact Mass: 272.1040035g/mol
• Monoisotopic Mass: 272.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.2Ų

Additional information on (3-Hydroxy-1-pyrrolidinyl)(4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridin-3-yl)methanone Hydrochloride

Comprehensive Overview of (3-Hydroxy-1-pyrrolidinyl)(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanone Hydrochloride (CAS No. 1219976-33-6)

(3-Hydroxy-1-pyrrolidinyl)(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanone Hydrochloride (CAS No. 1219976-33-6) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique pyrrolidinyl and tetrahydro-pyrazolo[4,3-c]pyridine structural motifs, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its hydrogen bonding capabilities and hydrophilic-lipophilic balance, which make it a promising candidate for modulating biological targets.

The compound's hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and formulation studies. Its molecular structure, featuring a methanone bridge between the 3-hydroxy-pyrrolidine and 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine moieties, offers a versatile scaffold for medicinal chemistry. Recent studies highlight its potential role in addressing neurodegenerative disorders and metabolic syndromes, aligning with current trends in precision medicine and personalized therapeutics.

In the context of drug design, 1219976-33-6 is frequently discussed in forums and publications focusing on kinase inhibitors and GPCR modulators. These topics are highly searched in scientific databases, reflecting the growing demand for novel small-molecule therapeutics. The compound's ability to interact with enzymatic pockets and receptor sites has spurred investigations into its structure-activity relationships (SAR), a key area of interest for computational chemists and pharmacologists.

From a synthetic perspective, the preparation of (3-Hydroxy-1-pyrrolidinyl)(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanone Hydrochloride involves multi-step organic reactions, including cyclization, N-alkylation, and carboxylation. These processes are optimized to achieve high yields and purity, critical for preclinical evaluations. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its identity and quality, ensuring compliance with regulatory standards.

Beyond its pharmaceutical potential, this compound is also studied for its physicochemical properties, such as logP, pKa, and thermal stability. These parameters are essential for predicting its ADME (Absorption, Distribution, Metabolism, Excretion) profile, a recurring theme in drug development discussions. Additionally, its compatibility with excipients and delivery systems is a hot topic among formulation scientists seeking to enhance bioavailability.

As the scientific community continues to explore 1219976-33-6, its relevance in high-throughput screening (HTS) and fragment-based drug discovery (FBDD) is increasingly recognized. The compound's scaffold diversity and functional group tolerance make it a valuable tool for identifying lead compounds in oncology and immunology research. Collaborative efforts between academia and industry are expected to further elucidate its mechanisms and applications.

In summary, (3-Hydroxy-1-pyrrolidinyl)(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanone Hydrochloride represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its therapeutic potential, positions it as a subject of ongoing innovation. For researchers navigating the intersections of chemical biology and pharmacology, this compound offers a rich avenue for exploration and discovery.